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Compound of Interest

Compound Name: 16:0 MPB PE

Cat. No.: B12370137

Essential Safety and Handling Guide for 16:0
MPB PE

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 16:0 MPB PE (1,2-dipalmitoyl-sn-glycero-3-
phosphoethanolamine-N-[4-(p-maleimidophenyl)butyramide]). Adherence to these procedures
IS essential for ensuring laboratory safety and maintaining experimental integrity.

Chemical Identifier: 16:0 MPB PE is a maleimide-functionalized, thiol-reactive lipid.[1] It is often
used in the preparation of liposomes and for the covalent coupling of molecules like
monoclonal antibodies.[2][3]

Hazard Summary: According to safety data sheets, 16:0 MPB PE is classified as acutely toxic if
swallowed and causes skin and serious eye irritation.[2][4] It may also cause respiratory
irritation and is suspected of damaging fertility or the unborn child.[2][4] Prolonged or repeated
exposure may cause organ damage.[4]

Personal Protective Equipment (PPE) and
Engineering Controls

Proper PPE and engineering controls are mandatory when handling 16:0 MPB PE to minimize
exposure and ensure safety.
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Protection Type

Specific Recommendations

Rationale

Engineering Controls

Chemical Fume Hood

Use only in a chemical fume
hood to control airborne

exposure.[4]

Eye and Face Protection

Safety goggles or face shield

Protects against splashes and
airborne particles that can

cause serious eye irritation.[4]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact, which

can cause irritation.[4][5]

Body Protection

Laboratory coat

Protects skin and personal

clothing from contamination.[4]

[5]

Respiratory Protection

Approved mask or respirator

Required to prevent inhalation

of dust if handling in solid form.

[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and compliance.

Storage: Store in a tightly closed vessel at -20°C.[4][6]

Handling Procedure:

o Preparation: Before use, ensure all safety precautions have been read and understood.[4]

Work within a designated chemical fume hood.

e Donning PPE: Put on all required personal protective equipment as detailed in the table

above.

e Handling: Avoid breathing dust.[4] Do not eat, drink, or smoke when using this product.[4]

e Post-Handling: Wash hands and any exposed skin thoroughly after handling.[4]

Contaminated clothing should be washed before reuse.[4]
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Spill or Leak Procedures: In case of a spill, mix the material with sand or a similar inert
absorbent material.[4] Sweep up the mixture and place it in a tightly closed container for
disposal.[4] Do not allow the material to enter drains or water courses.[4]

Disposal Plan: Dispose of waste material in a designated, tightly closed container.[4] All
disposal practices must be in accordance with local, state, and federal regulations.

Experimental Workflow

The following diagram illustrates the standard operational workflow for handling 16:0 MPB PE.
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Caption: Standard workflow for handling 16:0 MPB PE.

First Aid Measures:
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« |If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[4]

« If on Skin: Wash with plenty of water.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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